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Compound of Interest

Compound Name: Chlorothen hydrochloride

Cat. No.: B090539 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Chlorothen
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of chlorothen hydrochloride. The information is presented to support research,

drug development, and quality control activities. All quantitative data are summarized in

structured tables, and detailed experimental methodologies are provided.

Chemical Identity
Chlorothen hydrochloride is the hydrochloride salt of chlorothen, a first-generation

antihistamine of the ethylenediamine class.[1][2] It is structurally related to other

ethylenediamine-based antihistamines and is a derivative of tripelennamine where the benzyl

group is replaced by a 5-halothenyl group.[2]
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Identifier Value

IUPAC Name

N'-[(5-chlorothiophen-2-yl)methyl]-N,N-dimethyl-

N'-pyridin-2-ylethane-1,2-

diamine;hydrochloride[3]

CAS Number 135-35-3[3]

Molecular Formula C₁₄H₁₉Cl₂N₃S[3]

Synonyms Thenchlor, Thenclor[3]

Physicochemical Properties
A summary of the key physicochemical properties of chlorothen hydrochloride is presented

below. These properties are critical for formulation development, as they influence solubility,

stability, and bioavailability.[4]

Property Value Reference

Molecular Weight 332.3 g/mol [3]

Melting Point 106-108 °C [5]

Solubility Freely soluble in water. [5]

pKa
Data not available in the

searched literature.

Appearance Crystals [5]

Mechanism of Action
Chlorothen is a first-generation antihistamine that functions as an antagonist or inverse agonist

at the histamine H1 receptors.[2] The histamine H1 receptor is a G-protein-coupled receptor

(GPCR) that, upon activation by histamine, initiates an intracellular signaling cascade.[6][7]

Chlorothen hydrochloride exerts its therapeutic effects by blocking the action of histamine at

these receptors, thereby mitigating allergic responses.[8]
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Histamine H1 Receptor Signaling Pathway
The binding of histamine to the H1 receptor activates the Gq alpha subunit of the G-protein.

This, in turn, stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol triphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the

release of calcium from intracellular stores, and DAG activates protein kinase C (PKC). This

signaling cascade ultimately leads to the physiological effects associated with allergic

reactions.

Caption: Histamine H1 Receptor Signaling Pathway and the inhibitory action of Chlorothen.

Experimental Protocols
The following section details the methodologies for determining the key physicochemical

properties of chlorothen hydrochloride.

Workflow for Physicochemical Characterization
The general workflow for characterizing the physicochemical properties of an active

pharmaceutical ingredient (API) like chlorothen hydrochloride involves a series of standard

tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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